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Compound of Interest

Compound Name: 5-(Bromomethyl)isoindoline

Cat. No.: B15223367

Disclaimer: No specific Safety Data Sheet (SDS) for 5-(Bromomethyl)isoindoline was
identified. The following information is compiled from the safety data of structurally similar
compounds, primarily N-(Bromomethyl)phthalimide (also known as 2-(bromomethyl)isoindoline-
1,3-dione) and 5-Bromoisoindoline. Researchers and drug development professionals should
handle 5-(Bromomethyl)isoindoline with caution and perform a thorough risk assessment
before use. The information provided here is for guidance and is not a substitute for a
compound-specific SDS.

This technical guide provides an in-depth overview of the safety and handling precautions for
5-(Bromomethyl)isoindoline, aimed at researchers, scientists, and drug development
professionals. Due to the absence of a specific Safety Data Sheet (SDS) for 5-
(Bromomethyl)isoindoline, this guide relies on data from structurally related analogs to
provide a comprehensive understanding of the potential hazards and safe handling
procedures.

Hazard Identification and Classification

Based on analogous compounds, 5-(Bromomethyl)isoindoline is anticipated to be a
hazardous substance. The primary hazards are expected to be related to its reactivity as a
brominated organic compound and its potential as an irritant.

GHS Hazard Classification (Inferred from Analogs):
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Hazard Class Hazard Category

GHS Hazard
Statement

Source (Analog)

H302: Harmful if

Acute Toxicity, Oral Category 4 5-Bromoisoindoline[1]
swallowed
N-
Skin H315: Causes skin (Bromomethyl)phthali
) o Category 2 L )
Corrosion/Irritation irritation mide, 5-
Bromoisoindoline[1][2]
N-
Serious Eye H319: Causes serious  (Bromomethyl)phthali
o Category 2A L )
Damage/Eye Irritation eye irritation mide, 5-
Bromoisoindoline[1][2]
o N-
Specific Target Organ '
o ] (Bromomethyl)phthali
Toxicity - Single H335: May cause )
Category 3 mide, 5-

Exposure (Respiratory

Tract Irritation)

respiratory irritation

Bromoisoindoline[1][2]

[3]

Signal Word: Warning[2]

Pictograms (Inferred):

e walt text

Potential Health Effects:

 Inhalation: May cause respiratory irritation with symptoms like coughing, shortness of breath,

and sore throat.[3]

» Skin Contact: Causes skin irritation, which may include redness, itching, and pain.[2]

o Eye Contact: Causes serious eye irritation, potentially leading to redness, watering, and

blurred vision.[2]

 Ingestion: Harmful if swallowed.[1]
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Physical and Chemical Properties

Quantitative data for 5-(Bromomethyl)isoindoline is not available. The following table

summarizes the properties of its analogs.

N-

Property L 5-Bromoisoindoline
(Bromomethyl)phthalimide

CAS Number 5332-26-3[2] 127168-84-7[1]

Molecular Formula C9H6BrNO2[2] C8HS8BIrN[1]

Molecular Weight 240.06 g/mol [2] 198.06 g/mol [1][4]
White to off-white crystalline )

Appearance Data not available
powder[2][3]

Melting Point 152-155 °CJ3] Data not available

Boiling Point 318.9 £ 25.0 °C (Predicted)[3] 253.4 £ 40.0 °C[4]

Solubility Decomposes in water[2] Data not available

Flash Point Not available[3] 107.0 £ 27.3 °C[4]

Handling and Storage

Handling:

e Use only in a well-ventilated area, preferably in a chemical fume hood.[5]

» Avoid contact with skin, eyes, and clothing.[5]

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[5]

o Wear appropriate personal protective equipment (PPE).[5]

e Wash hands thoroughly after handling.[5]

e Do not eat, drink, or smoke when using this product.[5]
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Storage:
o Keep container tightly closed in a dry and well-ventilated place.[3]
e Store in a cool place.[3]

e The analog N-(Bromomethyl)phthalimide is noted to be light and moisture sensitive.[3]
Similar precautions should be considered for 5-(Bromomethyl)isoindoline.

» Store away from incompatible materials such as strong oxidizing agents and strong bases.[2]

[3]

Personal Protective Equipment (PPE)

Protection Type Recommendations

Eye/Face Protection Wear chemical safety goggles or a face shield.

_ _ Wear impervious gloves (e.qg., nitrile rubber) and
Skin Protection ) ) )
protective clothing to prevent skin contact.

If dusts or aerosols are generated, use a
Respiratory Protection NIOSH-approved respirator with an appropriate

particulate filter.

First Aid Measures

Immediate medical attention is recommended in case of exposure.
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Exposure Route First Aid Procedure

Move the person to fresh air. If not breathing,

Inhalation give artificial respiration. Consult a physician.[2]

[3]

) Wash off with soap and plenty of water. Consult
Skin Contact o
a physician.[2][3]

Rinse thoroughly with plenty of water for at least
Eye Contact ] o
15 minutes and consult a physician.[2][3]

Never give anything by mouth to an
Ingestion unconscious person. Rinse mouth with water.

Consult a physician.[3]

Accidental Release Measures (Spill Protocol)

In the event of a spill, follow these procedures:

o Evacuate: Immediately evacuate the area of the spill.
o Ventilate: Ensure adequate ventilation.

o Contain: Prevent further spread of the material.

o Absorb: For solid spills, carefully sweep up the material to avoid creating dust. For liquid
spills, use an inert absorbent material.

e Collect: Place the spilled material and any contaminated absorbent into a suitable, labeled
container for disposal.

o Decontaminate: Clean the spill area with a suitable solvent, followed by washing with soap
and water.

» Dispose: Dispose of the waste in accordance with local, state, and federal regulations.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02818~~PDF~~MTR~~CGV4~~EN~~2025-09-08%2001:12:25~~N-(Bromomethyl
https://www.chemicalbook.com/msds/n-bromomethyl-phthalimide.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02818~~PDF~~MTR~~CGV4~~EN~~2025-09-08%2001:12:25~~N-(Bromomethyl
https://www.chemicalbook.com/msds/n-bromomethyl-phthalimide.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02818~~PDF~~MTR~~CGV4~~EN~~2025-09-08%2001:12:25~~N-(Bromomethyl
https://www.chemicalbook.com/msds/n-bromomethyl-phthalimide.htm
https://www.chemicalbook.com/msds/n-bromomethyl-phthalimide.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15223367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Evacuate Immediate Area

'

Wear Appropriate PPE

'

Contain the Spill

'

Absorb with Inert Material

'

Collect and Place in Labeled Container

'

Decontaminate Spill Area

'

Dispose of as Hazardous Waste

Spill Cleaned Up
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Storage of Product
(cool, dry, dark)

‘Weighing Reaction Setup Reaction Work-u Purification Analysis
Risk Assessment, PPE (in fume hood) (inert atmosphere if needed) P (e.g., Chromatography) (e.g., NMR, MS)
Waste Disposal
(hazardous waste stream)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15223367?utm_src=pdf-body-img
https://www.benchchem.com/product/b15223367?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromoisoindoline
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02818~~PDF~~MTR~~CGV4~~EN~~2025-09-08%2001:12:25~~N-(Bromomethyl
https://www.chemicalbook.com/msds/n-bromomethyl-phthalimide.htm
https://www.chemsrc.com/en/cas/127168-84-7_1190710.html
https://broadpharm.com/msds/bp-40553
https://www.benchchem.com/product/b15223367#safety-and-handling-precautions-for-5-bromomethyl-isoindoline
https://www.benchchem.com/product/b15223367#safety-and-handling-precautions-for-5-bromomethyl-isoindoline
https://www.benchchem.com/product/b15223367#safety-and-handling-precautions-for-5-bromomethyl-isoindoline
https://www.benchchem.com/product/b15223367#safety-and-handling-precautions-for-5-bromomethyl-isoindoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15223367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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